Cas no 2550997-53-8 ((3R)-5-{(tert-butoxy)carbonylamino}-3-methylpentanoic acid)

• Product Name: (3R)-5-{(tert-butoxy)carbonylamino}-3-methylpentanoic acid
• CAS No: 2550997-53-8
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• MDL: MFCD32874444
• CID: 5670274
• PubChem ID: 154814219
• Update Time: 2025-05-20

(3R)-5-{(tert-butoxy)carbonylamino}-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-Methyl-5-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
• 2550997-53-8
• EN300-27149925
• (3R)-5-{[(tert-butoxy)carbonyl]amino}-3-methylpentanoic acid
• (R)-5-((tert-Butoxycarbonyl)amino)-3-methylpentanoic acid
• (3R)-5-{(tert-butoxy)carbonylamino}-3-methylpentanoic acid

• MDL： MFCD32874444
• Inchi： 1S/C11H21NO4/c1-8(7-9(13)14)5-6-12-10(15)16-11(2,3)4/h8H,5-7H2,1-4H3,(H,12,15)(H,13,14)/t8-/m1/s1
• InChI Key： AIFZSFJWHNNJFA-MRVPVSSYSA-N
• SMILES： O(C(NCC[C@@H](C)CC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 231.14705815g/mol
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75.6Ų

Additional information on (3R)-5-{(tert-butoxy)carbonylamino}-3-methylpentanoic acid

The (3R)-5-{(tert-butoxy)carbonylamino}-3-methylpentanoic Acid: A Comprehensive Overview

The compound with CAS No 2550997-53-8, commonly referred to as (3R)-5-{(tert-butoxy)carbonylamino}-3-methylpentanoic acid, is a significant molecule in the field of organic chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and chemical synthesis. The tert-butoxy group, a key feature of this molecule, plays a crucial role in its stability and reactivity, making it a valuable component in various chemical reactions.

Recent studies have highlighted the importance of (3R)-5-{(tert-butoxy)carbonylamino}-3-methylpentanoic acid in the development of peptide-based drugs. Its carbonylamino group facilitates the formation of amide bonds, which are essential in peptide synthesis. Researchers have explored its use as a building block for constructing complex peptide structures, demonstrating its versatility in medicinal chemistry.

The stereochemistry of this compound, particularly the R configuration at the third carbon, is critical for its biological activity. Stereoisomers often exhibit different pharmacological properties, and the R configuration in this molecule has been shown to enhance its binding affinity to specific targets. This has led to its investigation in the context of enzyme inhibition and receptor modulation, areas that are pivotal in drug development.

In terms of synthesis, (3R)-5-{(tert-butoxy)carbonylamino}-3-methylpentanoic acid is typically prepared through a multi-step process involving amino acid derivatization and stereoselective synthesis. The introduction of the tert-butoxy group is often achieved via protection strategies that ensure the stability of intermediate compounds during the reaction sequence. These methods have been optimized in recent years to improve yield and purity, making this compound more accessible for research purposes.

Recent advancements in analytical techniques have also contributed to a deeper understanding of this compound's properties. For instance, high-resolution mass spectrometry has enabled precise determination of its molecular weight and structural integrity. Additionally, nuclear magnetic resonance (NMR) spectroscopy has provided insights into its conformational dynamics, which are crucial for understanding its interactions with biological systems.

The application of (3R)-5-{(tert-butoxy)carbonylamino}-3-methylpentanoic acid extends beyond drug discovery into materials science. Its ability to form stable amide bonds makes it a candidate for polymer synthesis, where it can serve as a monomer unit in the creation of biodegradable polymers. This potential application aligns with current trends toward sustainable materials development.

In conclusion, (3R)-5-{(tert-butoxy)carbonylamino}-3-methylpentanoic acid is a versatile compound with significant implications in multiple fields. Its unique structure, stereochemical properties, and functional groups make it an invaluable tool in organic synthesis and drug development. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an even greater role in advancing scientific and technological frontiers.